Cas no 1805515-97-2 (3-Amino-2-bromo-4-(trifluoromethoxy)benzamide)

• Product Name: 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide
• CAS No: 1805515-97-2
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 4986750
• Update Time: 2025-10-15

3-Amino-2-bromo-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6BrF3N2O2/c9-5-3(7(14)15)1-2-4(6(5)13)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： LOLSKCAYDXZUHF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(N)=O)C=CC(=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide

Professional Introduction to Compound with CAS No. 1805515-97-2 and Product Name: 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide

The compound with the CAS number 1805515-97-2 and the product name 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The presence of multiple functional groups, including an amino group, a bromo substituent, and a trifluoromethoxy moiety, makes this benzamide derivative a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various biological pathways. Among these pathways, enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer have been extensively studied. The 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide structure is particularly intriguing because it combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. The amino group at the 3-position provides a hydrogen bonding capability, while the bromo substituent at the 2-position introduces hydrophobic interactions. Additionally, the trifluoromethoxy group at the 4-position is a well-known pharmacological moiety that can improve metabolic stability and binding affinity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, including solubility, lipophilicity, and metabolic half-life. In the case of 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide, the trifluoromethoxy group is expected to enhance its bioavailability and reduce susceptibility to enzymatic degradation. This feature makes it an attractive candidate for further development as an active pharmaceutical ingredient (API). Furthermore, the bromo substituent can serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to explore a wide range of analogues with tailored biological activities.

The compound's potential applications extend beyond drug development. In academic research, 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide can be used as a key intermediate in synthesizing more complex molecules. Its structural features make it suitable for generating libraries of compounds that can be screened for various biological activities. For instance, researchers may use this benzamide derivative to investigate its interactions with enzymes such as kinases or proteases, which are often implicated in disease pathways. The amino and bromo groups provide distinct chemical handles for designing molecules that can modulate enzyme activity through competitive or noncompetitive inhibition.

Moreover, the trifluoromethoxy group's electron-withdrawing properties can influence the electronic distribution within the molecule, affecting its reactivity and binding interactions. This characteristic is particularly valuable in medicinal chemistry where subtle changes in molecular structure can lead to significant differences in biological potency. Computational studies have shown that compounds with similar structural motifs often exhibit high affinity for target proteins due to optimized hydrogen bonding networks and hydrophobic clustering. The 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide scaffold aligns well with these principles, making it a promising candidate for structure-based drug design.

In clinical trials, derivatives of this benzamide core have shown promise in treating various conditions by modulating key signaling pathways. For example, some analogues have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or by modulating cytokine production. The presence of both bromo and trifluoromethoxy groups allows for fine-tuning of pharmacological properties to achieve desired therapeutic effects while minimizing off-target interactions. This flexibility is crucial in developing drugs that are both effective and safe for human use.

The synthesis of 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and trifluoromethoxy substituents efficiently. These reactions not only provide high yields but also enable precise control over regioselectivity, ensuring that functional groups are incorporated at desired positions on the benzene ring. Such synthetic strategies are essential for producing high-purity compounds suitable for preclinical studies.

The compound's physicochemical properties have also been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular structure and conformational preferences, which are critical for understanding its biological behavior. For instance, NMR data reveal hydrogen bonding patterns between functional groups within the molecule, while crystallographic studies provide detailed information about intermolecular interactions in solid-state form.

Future research directions may explore the use of 3-Amino-2-bromo-4-(trifluoromethoxy)benzamide as a starting material for developing novel therapeutics targeting emerging diseases or resistant pathogens. The versatility of this scaffold allows chemists to modify it in numerous ways to address unmet medical needs. Additionally, computational modeling techniques will play an increasingly important role in predicting how structural modifications will affect biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

In conclusion,3-Amino-2-bromo-4-(trifluoromethoxy)benzamide represents a valuable asset in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas。 Its combination of pharmacophoric elements positions it as an excellent candidate for further exploration through both synthetic chemistry and biological evaluation。 As our understanding of disease mechanisms continues to evolve， compounds like this one will be instrumental in developing next-generation treatments that offer improved efficacy and safety profiles。